Cas no 477-85-0 (Obtusifolin)

Obtusifolin is a naturally occurring anthraquinone derivative, primarily isolated from plants such as Cassia obtusifolia and Senna obtusifolia. It exhibits notable biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Structurally characterized by a hydroxyl-substituted anthraquinone core, Obtusifolin has been studied for its potential therapeutic applications, particularly in modulating oxidative stress and inflammatory pathways. Its mechanism of action involves inhibition of pro-inflammatory cytokines and free radical scavenging. With high purity and stability, Obtusifolin is suitable for research in pharmacology and biochemistry, offering a valuable tool for investigating natural product-derived bioactive compounds. Its well-defined chemical profile ensures reproducibility in experimental studies.

Obtusifolin structure

Product Name:Obtusifolin

CAS No:477-85-0

MF:C₁₆H₁₂O₅

MW:284.263484954834

MDL:MFCD18452296

CID:330040

PubChem ID:3083575

Update Time:2025-10-29

Obtusifolin Chemical and Physical Properties

Names and Identifiers

- 9,10-Anthracenedione,2,8-dihydroxy-1-methoxy-3-methyl-
- Obtusifolin
- 1,7-Dihydroxy-8-methoxy-6-methyl-9,10-anthraquinone
- 2,8-Dihydroxy-1-methoxy-3-methyl-9,10-anthracenedione
- 2,8-dihydroxy-1-methoxy-3-methylanhraquinone
- 2,8-Dihydroxy-1-methoxy-3-methyl-anthrachinon
- 2,8-dihydroxy-1-methoxy-3-methyl-anthraquinone
- Anthraquinone,2,8-dihydroxy-1-methoxy-3-methyl
- Obtusifolin (anthraquinone)
- obtusifoline
- Anthraquinone, 2,8-dihydroxy-1-methoxy-3-methyl-
- N2213
- C17039
- A14672
- MS-24039
- 2,8-dihydroxy-1-methoxy-3-methylanthracene-9,10-dione
- 2,8-Dihydroxy-1-methoxy-3-methylanthraquinone
- FT-0775673
- CHEMBL448400
- SCHEMBL3171011
- Q27151380
- DTXSID70197254
- XO171108
- 9,10-Anthracenedione, 2,8-dihydroxy-1-methoxy-3-methyl-
- CS-0018619
- 2,8-DIHYDROXY-1-METHOXY-3-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
- MFCD18452296
- CHEBI:80880
- AKOS037514758
- HY-N2098
- 477-85-0
- CCG-267293
- s9198
- Cassia Total Anthraquinone
- DTXCID80119745
- MDL： MFCD18452296
- Inchi： 1S/C16H12O5/c1-7-6-9-12(16(21-2)13(7)18)15(20)11-8(14(9)19)4-3-5-10(11)17/h3-6,17-18H,1-2H3
- InChI Key： NYRXUBDGDSRBGB-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C(C)=CC2C(C3C=CC=C(C=3C(C=21)=O)O)=O)O

Computed Properties

Exact Mass: 284.06800
Monoisotopic Mass: 284.06847348 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 284.26
XLogP3: 3
Topological Polar Surface Area: 83.8

Experimental Properties

Color/Form: Powder
Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 242-243 ºC
Boiling Point: 528°C at 760 mmHg
Flash Point: 202.2±23.6 °C
Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
PSA: 83.83000
LogP: 2.19020
Vapor Pressure: No data available

Obtusifolin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Inert atmosphere,Room Temperature(BD145961)

Obtusifolin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N2098-5mg	Obtusifolin	477-85-0	99.91%	5mg	￥1850	2025-04-16
MedChemExpress	HY-N2098-10mg	Obtusifolin	477-85-0	99.91%	10mg	￥2868	2025-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O873481-1mg	Obtusifolin	477-85-0	GR	1mg	￥2,157.00	2022-01-13
Chengdu Biopurify Phytochemicals Ltd	BP1020-20mg	Obtusifolin	477-85-0	98%	20mg	$196	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP1020-10mg	Obtusifolin	477-85-0	98%	10mg	$120	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4S0969-5 mg	Obtusifolin	477-85-0	99.79%	5mg	￥2800.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O98780-20mg	Obtusifolin	477-85-0		20mg	¥2498.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O98780-10mg	Obtusifolin	477-85-0		10mg	¥1798.0	2021-09-08
ChemScence	CS-0018619-5mg	Obtusifolin	477-85-0	99.80%	5mg	$303.0	2022-04-27
ChemScence	CS-0018619-10mg	Obtusifolin	477-85-0	99.80%	10mg	$514.0	2022-04-27